Cas no 2377608-56-3 (Methyl 4-nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

Methyl 4-nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate structure
2377608-56-3 structure
Product Name:Methyl 4-nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
CAS No:2377608-56-3
MF:C14H18BNO6
MW:307.11
CID:5520427
PubChem ID:75486498
Update Time:2026-03-10

Methyl 4-nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • Benzoic acid, 4-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • Methyl 4-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 2377608-56-3
    • G63085
    • CS-0177741
    • MFCD27936077
    • Inchi: 1S/C14H18BNO6/c1-13(2)14(3,4)22-15(21-13)11-8-9(16(18)19)6-7-10(11)12(17)20-5/h6-8H,1-5H3
    • InChI Key: FXCJFBMJVRLCKL-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C([N+]([O-])=O)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 307.1227175g/mol
  • Monoisotopic Mass: 307.1227175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 441.5±40.0 °C(Predicted)

Methyl 4-nitro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Pricemore >>

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abcr
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Methyl 4-nitro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate; .
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